Negundin B
Overview
Description
Negundin B is a lignan that consists of 7,8-dihydronaphthalen-2-ol substituted by a 4-hydroxy-3-methoxyphenyl group at position 8, hydroxymethyl groups at positions 6 and 7 and a methoxy group at position 3 (the 7R,8S stereoisomer). Isolated from Vitex negundo, it exhibits inhibitory activity against lipoxygenase. It has a role as a lipoxygenase inhibitor and a plant metabolite. It is a lignan, a polyphenol, a primary alcohol and a member of guaiacols.
Scientific Research Applications
Enzyme Inhibitory Properties
Negundin B has been identified as a potent inhibitor of the lipoxygenase enzyme. This was discovered in a study where negundin B was isolated alongside other lignans from Vitex negundo, showing significant inhibitory activity against this enzyme (Azhar-ul-Haq et al., 2004).
Tyrosinase Inhibition
Negundin B, along with other lignans from Vitex negundo, has been evaluated for its tyrosinase inhibitory potency. This study aimed to justify the structure-activity relationships of these compounds, with a focus on their potential role in treating hyperpigmentation disorders (Azhar-ul-Haq et al., 2006).
Antistress Potential
A significant study on Negundin A (a related compound to Negundin B) from Vitex negundo leaves explored its antistress activity in mice. This study could suggest similar potential benefits in Negundin B, given the related chemical structure and source (N. Tiwari et al., 2015).
Antioxidant Properties
Research on Vitex negundo, the source plant of negundin B, indicates significant antioxidant properties in various fractions of the plant. This suggests a potential role for negundin B in combating oxidative stress (O. P. Tiwari & Y. Tripathi, 2007).
Antimalarial Activity
Negundin B, as part of Vitex negundo extracts, has been assessed for its in vitro antimalarial activity. This aligns with the traditional use of the plant for treating malaria, highlighting the potential of negundin B in this area (M. Dwivedi et al., 2021).
Phytochemical Composition
A comprehensive review of Vitex negundo, including negundin B, discussed its phytochemical composition and pharmacological activities. The review emphasized the potential of negundin B in modern medicine as an adjuvant (B. Neha et al., 2021).
properties
Product Name |
Negundin B |
|---|---|
Molecular Formula |
C20H22O6 |
Molecular Weight |
358.4 g/mol |
IUPAC Name |
(7R,8S)-8-(4-hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-3-methoxy-7,8-dihydronaphthalen-2-ol |
InChI |
InChI=1S/C20H22O6/c1-25-18-6-11(3-4-16(18)23)20-14-8-17(24)19(26-2)7-12(14)5-13(9-21)15(20)10-22/h3-8,15,20-24H,9-10H2,1-2H3/t15-,20-/m0/s1 |
InChI Key |
AKOLXLNVZGAYAV-YWZLYKJASA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)[C@@H]2[C@H](C(=CC3=CC(=C(C=C23)O)OC)CO)CO)O |
Canonical SMILES |
COC1=C(C=CC(=C1)C2C(C(=CC3=CC(=C(C=C23)O)OC)CO)CO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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